Cas no 596131-24-7 (4-(2-methanesulfonylethyl)aniline)

• Product Name: 4-(2-methanesulfonylethyl)aniline
• CAS No: 596131-24-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 1615874
• PubChem ID: 20294242
• Update Time: 2025-04-21

4-(2-methanesulfonylethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(methylsulfonyl)ethyl]-
• 4-(2-methanesulfonylethyl)aniline
• CS-0223205
• NLERVLSISLIWJW-UHFFFAOYSA-N
• 596131-24-7
• 4-[2-(methylsulfonyl)ethyl]aniline
• AKOS010252786
• SY144131
• G55685
• Z732208102
• EN300-114346
• SCHEMBL2044233
• DB-348555
• 4-(2-methylsulfonylethyl)aniline
• MFCD12779626
• 4-(2-Methanesulfonyl-ethyl)-phenylamine

• Inchi： 1S/C9H13NO2S/c1-13(11,12)7-6-8-2-4-9(10)5-3-8/h2-5H,6-7,10H2,1H3
• InChI Key： NLERVLSISLIWJW-UHFFFAOYSA-N
• SMILES： S(C)(CCC1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines